Cas no 2758004-86-1 (N-(2-fluoroethyl)cyclopropanamine hydrochloride)

• Product Name: N-(2-fluoroethyl)cyclopropanamine hydrochloride
• CAS No: 2758004-86-1
• MF: C₅H₁₁ClFN
• MW: 139.598943948746
• CID: 5946539
• PubChem ID: 165761961
• Update Time: 2025-05-24

N-(2-fluoroethyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2758004-86-1
• Z5629279666
• AKOS040804883
• EN300-37340925
• N-(2-fluoroethyl)cyclopropanamine hydrochloride

• Inchi： 1S/C5H10FN.ClH/c6-3-4-7-5-1-2-5;/h5,7H,1-4H2;1H
• InChI Key： PKLUZCMYZCAONS-UHFFFAOYSA-N
• SMILES： Cl.FCCNC1CC1

Computed Properties

• Exact Mass: 139.0564052g/mol
• Monoisotopic Mass: 139.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on N-(2-fluoroethyl)cyclopropanamine hydrochloride

Introduction to N-(2-fluoroethyl)cyclopropanamine Hydrochloride (CAS No. 2758004-86-1)

N-(2-fluoroethyl)cyclopropanamine hydrochloride, with the CAS number 2758004-86-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom in the ethyl group and the cyclopropane ring system imparts distinct chemical and biological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The chemical structure of N-(2-fluoroethyl)cyclopropanamine hydrochloride consists of a cyclopropane ring attached to an amine group, which is further substituted with a 2-fluoroethyl moiety. This configuration contributes to its reactivity and interaction with biological targets. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various pharmaceutical formulations.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and binding affinity to biological receptors. The fluorine atom in N-(2-fluoroethyl)cyclopropanamine hydrochloride can influence the electronic properties of the molecule, leading to improved pharmacokinetic profiles. This has made it a valuable scaffold for designing new drugs targeting various diseases.

One of the most promising applications of N-(2-fluoroethyl)cyclopropanamine hydrochloride is in the development of central nervous system (CNS) drugs. The cyclopropane ring is known to enhance blood-brain barrier penetration, while the fluorinated ethyl group can improve receptor binding. These properties make it an attractive candidate for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Recent studies have also explored the potential of N-(2-fluoroethyl)cyclopropanamine hydrochloride in oncology research. The compound has shown promise in preclinical models as a modulator of neurotransmitter pathways involved in cancer cell proliferation and survival. Its ability to interact with specific enzymes and receptors has led to investigations into its role as an anticancer agent. Further research is ongoing to elucidate its mechanisms of action and optimize its therapeutic potential.

The synthesis of N-(2-fluoroethyl)cyclopropanamine hydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to improve the efficiency of its production. These methods not only enhance scalability but also minimize waste, aligning with modern green chemistry principles.

Quality control and analytical characterization are crucial aspects of working with N-(2-fluoroethyl)cyclopropanamine hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its identity and assess its purity. These analytical methods provide essential data for ensuring the compound's consistency and reliability in pharmaceutical applications.

The safety profile of N-(2-fluoroethyl)cyclopropanamine hydrochloride is another critical consideration. While preclinical studies have shown it to be well-tolerated at tested doses, further research is needed to fully understand its potential side effects and interactions with other drugs. Rigorous toxicological assessments are being conducted to evaluate its safety margins and establish appropriate dosing guidelines for future clinical trials.

In conclusion, N-(2-fluoroethyl)cyclopropanamine hydrochloride (CAS No. 2758004-86-1) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it a valuable candidate for developing new treatments for neurological and oncological disorders. As research continues, this compound is expected to play a significant role in advancing therapeutic strategies across multiple medical fields.